Cas no 74774-21-3 (b-D-Glucopyranuronic acid, ethylester, tetraacetate (9CI))
74774-21-3 structure
Product Name:b-D-Glucopyranuronic acid, ethylester, tetraacetate (9CI)
CAS No:74774-21-3
MF:C16H22O11
MW:390.339286327362
CID:557111
Update Time:2024-03-05
b-D-Glucopyranuronic acid, ethylester, tetraacetate (9CI) Chemical and Physical Properties
Names and Identifiers
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- b-D-Glucopyranuronic acid, ethylester, tetraacetate (9CI)
- .beta.-D-Glucopyranuronic acid, ethyl ester, tetraacetate
- Β-D-GLUCOPYRANURONIC ACID ETHYL ESTE TETRAACETATE
- (3R,4S,5R,6R)-6-(acetoxyMethyl)tetrahydro-2H-pyran-2,3,4,5-tetrayl tetraacetate
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- Inchi: 1S/C16H22O11/c1-6-22-15(21)13-11(23-7(2)17)12(24-8(3)18)14(25-9(4)19)16(27-13)26-10(5)20/h11-14,16H,6H2,1-5H3/t11-,12-,13-,14+,16+/m0/s1
- InChI Key: RWXHCKBOPBLXMA-GRYWWWGRSA-N
- SMILES: [C@@H]1(OC(=O)C)O[C@H](C(OCC)=O)[C@@H](OC(=O)C)[C@H](OC(=O)C)[C@H]1OC(=O)C
Computed Properties
- Exact Mass: 390.116
- Monoisotopic Mass: 390.116
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 27
- Rotatable Bond Count: 11
- Complexity: 599
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 141A^2
b-D-Glucopyranuronic acid, ethylester, tetraacetate (9CI) Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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